Cas no 2137701-61-0 (Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate)
Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- EN300-722899
- sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate
- 2137701-61-0
- Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate
-
- Inchi: 1S/C8H9BrO2S.Na/c1-5-3-7(9)6(2)8(4-5)12(10)11;/h3-4H,1-2H3,(H,10,11);/q;+1/p-1
- InChI Key: GTOJYBUMSHLPHK-UHFFFAOYSA-M
- SMILES: BrC1=CC(C)=CC(=C1C)S(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 269.93261g/mol
- Monoisotopic Mass: 269.93261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3Ų
Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-722899-1.0g |
sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate |
2137701-61-0 | 1g |
$0.0 | 2023-06-06 |
Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate
Introduction to Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate (CAS No. 2137701-61-0)
Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate (CAS No. 2137701-61-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and industrial applications. This compound, characterized by its unique molecular structure, plays a crucial role in various chemical synthesis processes and has been explored for its potential in drug development. The presence of both bromine and sulfinate functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.
The molecular formula of Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate is C₈H₇BrNaO₃S, reflecting its composition of carbon, hydrogen, bromine, sodium, oxygen, and sulfur atoms. The sulfinate group (-SO₂Na) contributes to its reactivity and solubility properties, making it an attractive candidate for various chemical reactions. Its structural features allow for easy modification and functionalization, which is essential in the synthesis of pharmaceutical intermediates and fine chemicals.
In recent years, there has been a growing interest in the applications of Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate in medicinal chemistry. Researchers have been investigating its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). The bromine substituent on the benzene ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many therapeutic agents.
Moreover, the sulfinate group in Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate can be utilized in nucleophilic substitution reactions, enabling the introduction of diverse functional groups at specific positions on the aromatic ring. This flexibility makes it a valuable building block for designing novel compounds with tailored biological activities. For instance, researchers have explored its use in synthesizing sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties.
The compound's solubility characteristics also make it suitable for various solvent systems used in pharmaceutical synthesis. Its ability to dissolve in both polar and non-polar solvents enhances its utility in multi-step synthetic routes. This property is particularly advantageous when working with sensitive or temperature-sensitive materials that require specific solubility conditions.
Recent studies have highlighted the potential of Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate in the development of new agrochemicals. The structural motifs present in this compound can be modified to create herbicides and pesticides with improved efficacy and environmental safety. The bromine atom serves as a site for further derivatization, allowing chemists to design molecules that target specific biological pathways in pests while minimizing harm to non-target organisms.
The industrial significance of Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate extends beyond pharmaceuticals and agrochemicals. It is also employed in the production of dyes and pigments due to its ability to form stable complexes with metal ions. These complexes exhibit vibrant colors and are used in various applications ranging from textiles to coatings.
In conclusion, Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate (CAS No. 2137701-61-0) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an indispensable tool in organic synthesis and drug development. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow further. The ongoing exploration of its potential in medicinal chemistry and industrial processes underscores its significance as a key intermediate in modern chemical research.
2137701-61-0 (Sodium 3-bromo-2,5-dimethylbenzene-1-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)